Cas no 1781804-90-7 (2-fluoro-4-methoxy-5-methylbenzaldehyde)

• Product Name: 2-fluoro-4-methoxy-5-methylbenzaldehyde
• CAS No: 1781804-90-7
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD22414670
• CID: 4613708
• PubChem ID: 84070363
• Update Time: 2023-11-03

2-fluoro-4-methoxy-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methoxy-5-methylbenzaldehyde
• Z1504686729
• E92217
• CS-0190102
• 1781804-90-7
• EN300-315656

• MDL： MFCD22414670
• Inchi： 1S/C9H9FO2/c1-6-3-7(5-11)8(10)4-9(6)12-2/h3-5H,1-2H3
• InChI Key： ONSDMJSLGGGRSJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1C=O)OC

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų